Cas no 57145-23-0 (2,2-dimethyl-3-(4-methylphenyl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(4-methylphenyl)propanoic acid
• CAS No: 57145-23-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5013430
• PubChem ID: 17804944
• Update Time: 2025-06-07

2,2-dimethyl-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-3-p-tolylpropanoic acid
• 2,2-dimethyl-3-(4-methylphenyl)propanoic acid
• 2,2-dimethyl-3-(p-tolyl)propanoic acid

• Inchi： 1S/C12H16O2/c1-9-4-6-10(7-5-9)8-12(2,3)11(13)14/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： KIYYROCEXSXMIW-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2,2-dimethyl-3-(4-methylphenyl)propanoic acid

2,2-Dimethyl-3-p-tolylpropanoic Acid: A Comprehensive Overview

2,2-Dimethyl-3-p-tolylpropanoic acid, identified by the CAS number 57145-23-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science.

The molecular structure of 2,2-Dimethyl-3-p-tolylpropanoic acid consists of a propanoic acid backbone with two methyl groups attached to the second carbon and a p-tolyl group at the third position. This arrangement imparts the compound with distinct chemical properties, including its solubility characteristics and reactivity under various conditions.

Recent studies have highlighted the potential of 2,2-Dimethyl-3-p-tolylpropanoic acid in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug discovery. The compound's ability to interact with specific biological targets makes it a valuable starting material for medicinal chemists.

In addition to its pharmacological applications, 2,2-Dimethyl-3-p-tolylpropanoic acid has also been investigated for its role in material science. Its unique structural features make it a candidate for use in the development of advanced materials, such as polymers with tailored mechanical properties or as a component in nanotechnology applications.

The synthesis of 2,2-Dimethyl-3-p-tolylpropanoic acid has been optimized through various methodologies, including catalytic processes and green chemistry approaches. These advancements have not only improved the efficiency of production but also reduced environmental impact, aligning with current trends toward sustainable chemical manufacturing.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No. 57145-23-0 is crucial for ensuring its safe use and disposal. Recent research has focused on assessing its biodegradability and potential toxicity to aquatic organisms, providing valuable insights for regulatory compliance and risk assessment.

In conclusion, 2,2-Dimethyl-3-p-tolylpropanoic acid, with its versatile structure and diverse applications, continues to be a focal point in scientific research. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in both academic and industrial settings.